5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol

• IUPAC Name: 3-[3-hydroxy-5-(trifluoromethyl)phenyl]-N-methylbenzamide
• InChI: InChI=1S/C15H12F3NO2/c1-19-14(21)10-4-2-3-9(5-10)11-6-12(15(16,17)18)8-13(20)7-11/h2-8,20H,1H3,(H,19,21)
• InChI Key: SHQQNFQAVKQXSU-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)O)C(F)(F)F
• Molecular Formula: C15H12F3NO2
• DSSTOX Substance ID: DTXSID30686654
• Molecular Weight: 295.26 g/mol
• CAS No.: 1261889-14-8

Description

5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol is a chemical compound that has garnered interest in various fields due to its unique physical, chemical, and biological properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol typically involves multi-step organic reactions. One common method includes the following steps:

Nitration: Introduction of a nitro group to the aromatic ring.

Reduction: Conversion of the nitro group to an amine.

Acylation: Introduction of the N-methylaminocarbonyl group.

Trifluoromethylation: Introduction of the trifluoromethyl group.

Phenol Formation: Introduction of the hydroxyl group to form the phenol moiety.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate each step of the synthesis.

Chemical Reactions Analysis

Types of Reactions

5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol can undergo various types of chemical reactions, including:

Oxidation: Conversion of the phenol group to a quinone.

Reduction: Reduction of the carbonyl group to an alcohol.

Substitution: Electrophilic aromatic substitution reactions on the aromatic ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.

Substitution: Reagents like halogens (Cl₂, Br₂) and nitrating agents (HNO₃) are commonly employed.

Major Products

Oxidation: Formation of quinones.

Reduction: Formation of alcohols.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances its lipophilicity, allowing it to interact with hydrophobic pockets in proteins or enzymes. The phenol moiety can form hydrogen bonds with active sites, influencing the compound’s biological activity.

Comparison with Similar Compounds

Similar Compounds

• 5-[3-(N-Methylaminocarbonyl)phenyl]nicotinic acid
• 3-[3-(N-Methylaminocarbonyl)phenyl]-5-nitrobenzoic acid
• 3-Methyl-5-[3-(N-methylaminocarbonyl)phenyl]phenol

Uniqueness

5-[3-(N-Methylaminocarbonyl)phenyl]-3-trifluoromethylphenol is unique due to the presence of the trifluoromethyl group, which imparts distinct chemical and biological properties compared to its analogs. This group enhances the compound’s stability, lipophilicity, and potential interactions with biological targets, making it a valuable compound for various applications.